2-((3,4-Dimethoxybenzylidene)amino)isoindoline-1,3-dione

• IUPAC Name: 2-[(E)-(3,4-dimethoxyphenyl)methylideneamino]isoindole-1,3-dione
• InChI: InChI=1S/C17H14N2O4/c1-22-14-8-7-11(9-15(14)23-2)10-18-19-16(20)12-5-3-4-6-13(12)17(19)21/h3-10H,1-2H3/b18-10+
• InChI Key: NAUWYGOIVGQMRW-VCHYOVAHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2C(=O)C3=CC=CC=C3C2=O)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/N2C(=O)C3=CC=CC=C3C2=O)OC
• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol
• CAS RN: 158529-52-3

Description

“2-((3,4-Dimethoxybenzylidene)amino)isoindoline-1,3-dione” is a chemical compound with the molecular formula C18H16O3. It is a derivative of isoindoline, a heterocyclic compound.

Synthesis Analysis

The synthesis of isoindoline derivatives, including “2-((3,4-Dimethoxybenzylidene)amino)isoindoline-1,3-dione”, has been the focus of much research due to their presence in a wide array of bioactive molecules. A green synthesis technique for isoindolines/dioxoisoindolines has been developed, which involves simple heating and relatively quick solventless reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-((3,4-Dimethoxybenzylidene)amino)isoindoline-1,3-dione” can be inferred from its molecular formula C18H16O3. Detailed properties such as melting point, boiling point, solubility, etc., would require experimental determination.

Scientific Research Applications

Synthesis and Reactivity

• Novel isoquinoline derivatives, including those similar to the subject compound, have been synthesized using (E)-4-(3,4-dimethoxybenzylidene)-4H-isochromene-1,3-dione as a starting material. This process involves reactions with various nitrogen nucleophiles (Mahmoud et al., 2010).
• A study synthesized and characterized a Mannich base similar to the subject compound, demonstrating its potential as a neutral bidentate ligand in metal complexes (Sabastiyan & Suvaikin, 2012).

Mesophase Characterization

• Research on mesogenic Schiff bases related to the compound of interest revealed their potential in displaying liquid crystalline behavior, with some derivatives also exhibiting SmA phase. This study highlights the influence of structural modifications on thermal behavior and mesomorphic properties (Dubey et al., 2018).

Structural Studies

• Structural studies of similar compounds, such as 2-(4-methyl-2-phenyl-4,5-dihydro-oxazol-4-ylmethyl)-isoindole-1,3-dione, provide insights into the crystal structures of these types of compounds, which is crucial for understanding their chemical properties and potential applications (Anouar et al., 2019).

Biological Activities

• The subject compound's derivatives have been screened for bioactivity, including antimicrobial and antioxidant activities. For example, certain isoindoline-1,3-dione derivatives showed significant bioactivity, including antioxidant properties (Kumar et al., 2019).

Green Chemistry Applications

• The development of greener methods for synthesizing isoindoline-1,3-dione derivatives highlights the growing focus on sustainable chemistry. An example is the synthesis of these derivatives using water extract of onion peel ash, offering an environmentally friendly approach (Journal et al., 2019).

Pharmaceutical Applications

• Certain isoindoline-1,3-dione derivatives have been evaluated for their potential as AChE inhibitors, which are relevant in the treatment of Alzheimer’s disease. This underscores the pharmaceutical relevance of these compounds (Andrade-Jorge et al., 2018).

Future Directions

The future directions for research on “2-((3,4-Dimethoxybenzylidene)amino)isoindoline-1,3-dione” could involve further exploration of its synthesis methods, investigation of its chemical reactions, and evaluation of its biological activity. Given its potential as a modulator of the dopamine receptor D3, it could be of interest in the development of new antipsychotic agents.